Cas no 2171259-99-5 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamido-2-methylpropanoic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamido-2-methylpropanoic acid
• CAS No: 2171259-99-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5998612
• PubChem ID: 165961429
• Update Time: 2025-10-23

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamido-2-methylpropanoic acid
• EN300-1475743
• 2171259-99-5
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylheptanamido]-2-methylpropanoic acid

• Inchi： 1S/C27H34N2O5/c1-5-6-11-18(16-24(30)29(4)27(2,3)25(31)32)28-26(33)34-17-23-21-14-9-7-12-19(21)20-13-8-10-15-22(20)23/h7-10,12-15,18,23H,5-6,11,16-17H2,1-4H3,(H,28,33)(H,31,32)/t18-/m0/s1
• InChI Key： YZGXLFHWLZHYKD-SFHVURJKSA-N
• SMILES： O(C(N[C@H](CC(N(C)C(C(=O)O)(C)C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamido-2-methylpropanoic acid

Compound CAS No 2171259-99-5: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamido-2-methylpropanoic Acid

The compound with CAS number 2171259-99-5, named 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylheptanamido-2-methylpropanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the third carbon of the heptanamide chain, and a methyl substitution on the propanoic acid moiety.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality during chemical reactions. The chiral center introduces stereochemical complexity, making this compound a valuable substrate for studying enantioselective reactions and asymmetric catalysis. Recent studies have highlighted the importance of such chiral molecules in drug discovery and development, where stereochemistry often dictates biological activity.

Recent research has focused on the synthesis and application of similar compounds in the field of medicinal chemistry. For instance, the use of Fmoc derivatives as building blocks in peptide synthesis has been extensively explored, with advancements in automated solid-phase synthesis techniques enabling the rapid construction of complex peptide sequences. The N-methyl substitution on the heptanamide chain further enhances the compound's stability and bioavailability, making it an attractive candidate for drug delivery systems.

In addition to its role in peptide synthesis, this compound has shown promise in materials science applications. The unique combination of a bulky Fmoc group and a chiral center provides opportunities for designing self-assembling materials and supramolecular structures. Recent breakthroughs in nanotechnology have leveraged such molecules to create stimuli-responsive materials with applications in drug delivery and sensing technologies.

The methyl substitution on the propanoic acid moiety introduces additional functional diversity to this compound. This feature allows for further chemical modifications, such as esterification or amidation, enabling the creation of derivatives with tailored properties. Such versatility underscores the compound's potential as a versatile building block in organic synthesis.

From an environmental perspective, the development of efficient synthetic routes for this compound is critical to minimize waste and reduce ecological impact. Recent advancements in catalytic asymmetric synthesis have provided innovative solutions for constructing chiral centers with high enantioselectivity, offering a greener alternative to traditional methods.

In conclusion, the compound with CAS number 2171259-99-5 represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure, incorporating an Fmoc group, a chiral center, and a methyl-substituted propanoic acid moiety, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.